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Compound of Interest

Compound Name: ML-099

Cat. No.: B148639

For researchers, scientists, and drug development professionals, the responsible disposal of
chemical reagents is a critical component of laboratory safety and environmental stewardship.
This document provides a comprehensive, step-by-step guide for the proper disposal of ML-
099, a small molecule pan activator of Ras-related GTPases. In the absence of a specific
Safety Data Sheet (SDS) for ML-099, this guidance is predicated on established best practices
for the disposal of hazardous chemical waste and takes into account the pyridine and thioether
moieties present in the ML-099 structure. Adherence to your institution's Environmental Health
and Safety (EHS) guidelines is mandatory.

Key Compound Data

A summary of the essential quantitative data for ML-099 is provided in the table below for quick
reference.

Property Value
Molecular Formula C14H13NO2S
Molecular Weight 259.3 g/mol
Appearance Crystalline solid
Purity >98%

CAS Number 496775-95-2
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Disposal Protocol: A Step-by-Step Guide

The following protocol outlines the necessary steps for the safe disposal of ML-099. This
procedure is designed to minimize risks to personnel and the environment.

1. Personal Protective Equipment (PPE): Before handling ML-099 waste, ensure you are
wearing the appropriate personal protective equipment, including:

o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles

e Afully buttoned laboratory coat

2. Waste Segregation and Collection:

e Solid Waste:

o Collect solid ML-099 waste, including contaminated personal protective equipment
(gloves, etc.) and weighing papers, in a designated hazardous waste container lined with
a clear plastic bag.[1]

o Do not mix with other solid waste unless explicitly permitted by your institution's EHS
guidelines.[2]

e Liquid Waste:

o Collect solutions containing ML-099 in a dedicated, leak-proof, and clearly labeled
hazardous waste container.[1][3]

o The container must be compatible with the solvent used to dissolve the ML-099.
o Never dispose of ML-099 solutions down the drain.[3][4]
e Sharps Waste:

o Any sharps, such as needles or razor blades, contaminated with ML-099 should be
disposed of in a designated, puncture-proof sharps container that is clearly labeled as
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containing chemical waste.[1]

. Waste Container Management:

Labeling:

o All waste containers must be clearly labeled with the words "Hazardous Waste" and the
full chemical name: "ML-099".[3][5]

o Include the date when the first piece of waste was added to the container.[2]

Storage:

o Keep waste containers securely sealed except when adding waste.[3][6]

o Store waste containers in a designated and secure satellite accumulation area within the
laboratory.[6][7]

o Ensure secondary containment is used for liquid waste containers to prevent spills.[3]

. Request for Disposal:

Once a waste container is full or has reached the accumulation time limit set by your
institution (often 6-12 months), submit a hazardous waste pickup request to your institution's
EHS department.[1][6]

Follow your institution's specific procedures for requesting a chemical waste pickup.

. Spill Management:

In the event of a spill, contain the spill using an appropriate absorbent material (e.g.,
vermiculite or sand).[4]

Carefully collect the absorbent material and any contaminated debris and place it in a
sealed, labeled hazardous waste container.[4]

Report the spill to your laboratory supervisor and EHS department.[5]
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Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of ML-099.
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Caption: Generalized workflow for the disposal of ML-099.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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099]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148639#ml-099-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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